Cas no 1360946-07-1 (4-Bromo-5-nitro-1H-benzimidazole)

• Product Name: 4-Bromo-5-nitro-1H-benzimidazole
• CAS No: 1360946-07-1
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4825862
• Update Time: 2025-06-11

4-Bromo-5-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-nitro-1H-benzimidazole

• Inchi： 1S/C7H4BrN3O2/c8-6-5(11(12)13)2-1-4-7(6)10-3-9-4/h1-3H,(H,9,10)
• InChI Key： KWIRWSDGOLERSJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1N=CN2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 2
• Topological Polar Surface Area: 74.5

Additional information on 4-Bromo-5-nitro-1H-benzimidazole

Recent Advances in the Study of 4-Bromo-5-nitro-1H-benzimidazole (CAS: 1360946-07-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-5-nitro-1H-benzimidazole (CAS: 1360946-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aromatic compound, characterized by its bromo and nitro functional groups, serves as a critical building block in the synthesis of various biologically active molecules. Recent studies have explored its potential as a precursor for anticancer agents, antimicrobial compounds, and enzyme inhibitors, highlighting its broad utility in medicinal chemistry.

One of the key areas of investigation has been the role of 4-Bromo-5-nitro-1H-benzimidazole in the development of novel kinase inhibitors. Kinases are pivotal targets in cancer therapy, and researchers have leveraged the compound's structural features to design potent inhibitors with improved selectivity and efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Bromo-5-nitro-1H-benzimidazole exhibited strong inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study utilized computational modeling and in vitro assays to validate the compound's binding affinity and therapeutic potential.

In addition to its anticancer properties, 4-Bromo-5-nitro-1H-benzimidazole has been investigated for its antimicrobial applications. A recent report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of benzimidazole-based analogs with enhanced activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The nitro group in the compound was found to play a crucial role in modulating the redox properties of the molecule, thereby enhancing its bactericidal effects. These findings underscore the compound's potential as a scaffold for developing next-generation antibiotics.

Another notable advancement involves the use of 4-Bromo-5-nitro-1H-benzimidazole in the design of enzyme inhibitors targeting parasitic infections. Researchers have identified its utility in inhibiting key enzymes in protozoan parasites such as Trypanosoma brucei, the causative agent of African sleeping sickness. A 2022 study in Antimicrobial Agents and Chemotherapy reported that benzimidazole derivatives exhibited promising trypanocidal activity, with low cytotoxicity to human cells, making them attractive candidates for further preclinical development.

The synthesis and optimization of 4-Bromo-5-nitro-1H-benzimidazole derivatives have also benefited from advances in green chemistry. Recent methodologies emphasize the use of eco-friendly catalysts and solvent-free conditions to improve yield and reduce environmental impact. For example, a 2023 publication in Green Chemistry highlighted a microwave-assisted synthesis technique that significantly reduced reaction times while maintaining high purity of the final product. Such innovations are critical for scaling up production and ensuring the sustainability of pharmaceutical manufacturing processes.

In conclusion, 4-Bromo-5-nitro-1H-benzimidazole (CAS: 1360946-07-1) continues to be a focal point in chemical biology and pharmaceutical research, with its applications spanning oncology, infectious diseases, and drug development. The compound's structural versatility, combined with recent methodological advancements, positions it as a valuable tool for addressing unmet medical needs. Future research is expected to further elucidate its mechanisms of action and expand its therapeutic repertoire, paving the way for innovative treatments in the years to come.